1-Aminocyclohex-3-ene-1-carboxylic acid

• CAS No.: 824-07-7
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 1-aminocyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C7H11NO2/c8-7(6(9)10)4-2-1-3-5-7/h1-2H,3-5,8H2,(H,9,10)
• InChI Key: HAVSRNLHAJYMOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)(C(=O)O)N

Description

1-Aminocyclohex-3-ene-1-carboxylic acid is a conformationally constrained, synthetic amino acid that serves as a valuable building block in redesi gning protein motifs and peptide-based nanomaterials. As part of the 1-aminocycloalkane-carboxylic acid (Acnc) family, this compound features a cyclohexene ring that restricts its backbone flexibility. This constraint is highly valuable for stabilizing specific secondary structures, particularly β-turn and β-helical motifs, which constitute the basic modules in synthetic nanoconstructs like nanotubes and nanofibers . Incorporating constrained amino acids like this into the flexible loops of β-helical protein motifs significantly enhances the stability of the excised building blocks and the nano-assemblies derived from them. The intrinsic tendency of such cyclohexane-based amino acids to adopt folded conformations, combined with the low structural strain of the ring, allows them to self-adapt to the β-helix motif and stabilize the overall structure by absorbing conformational fluctuations . Compared to analogues with smaller ring sizes, the cyclohexene ring offers improved adaptability to targeted positions due to its reduced rigidity, making it a superior candidate for stabilizing complex architectures without introducing excessive strain . Researchers can leverage this amino acid to engineer peptides with enhanced stability and specific three-dimensional shapes for applications in structural biology, nanotechnology, and pharmaceutical science, such as in the development of potent and selective peptide-based receptor antagonists . This product is intended for research use only and is not for human or veterinary diagnostic or therapeutic applications.

Biological Activity

1-Aminocyclohex-3-ene-1-carboxylic acid (ACCA) is a compound of significant interest due to its biological activity, particularly in plant physiology. This article explores its roles, mechanisms, and applications based on diverse research findings.

Chemical Structure and Properties

1-Aminocyclohex-3-ene-1-carboxylic acid is an alpha-amino acid characterized by a cyclohexene structure with a carboxylic acid functional group. The molecular formula is $C_7H_{13}NO_2$ and it has been identified as a precursor to ethylene, a vital plant hormone involved in numerous physiological processes.

Ethylene Production

ACCA serves as a precursor in the biosynthesis of ethylene, which regulates various developmental processes in plants, including:

• Fruit Ripening : Ethylene triggers the ripening process in fruits.
• Senescence : It plays a role in the aging process of plants.
• Stress Response : Ethylene is involved in the plant's response to biotic and abiotic stressors.

Research indicates that ACCA can enhance the production of ethylene under stress conditions, thereby improving plant resilience against pathogens and environmental challenges .

The biological activity of ACCA involves several mechanisms:

• Signal Transduction : ACCA may act as a signaling molecule itself, influencing other hormonal pathways such as jasmonic acid (JA) and salicylic acid (SA), which are critical for defense responses against pathogens .
• Defense Mechanisms : Studies show that ACCA enhances the expression of defense-related proteins in maize, increasing resistance to pathogens and drought stress .
• Crosstalk with Other Hormones : Ethylene interacts with other hormones like abscisic acid (ABA) to regulate responses to stressors effectively.

Study 1: Maize Resistance Enhancement

In a recent study, ACCA was evaluated for its efficacy in boosting maize's resilience against pathogens and drought. The findings revealed that ACCA significantly increased the binding energy of defense-related proteins, leading to enhanced resistance against various stressors. The compound was shown to outperform other ligands in promoting productivity and yield under challenging conditions .

Study 2: Ethylene Regulation

Another investigation focused on the role of ACCA in ethylene biosynthesis during pathogen attack. The study highlighted that ACCA's conversion to ethylene through ACC oxidase was crucial for activating defense mechanisms against necrotrophic pathogens. This demonstrates the compound's dual role as both a precursor for ethylene and an active participant in signaling pathways .

Data Summary

Study	Findings	Implications
Maize Resistance Enhancement	ACCA improved resistance against pathogens and drought stress	Enhances agricultural productivity
Ethylene Regulation	ACCA facilitates ethylene production during pathogen attacks	Critical for activating plant defense mechanisms

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 1-aminocyclohex-3-ene-1-carboxylic acid and its analogs:

Compound Name	Molecular Formula	Substituent Positions	Ring Saturation	Melting Point	Key Applications
1-Aminocyclohex-3-ene-1-carboxylic acid	C₇H₁₁NO₂	1 (amino), 1 (COOH)	Unsaturated	Not reported	Not specified in evidence
6-Amino-3-cyclohexene-1-carboxylic acid (cis/trans)	C₇H₁₁NO₂	6 (amino), 1 (COOH)	Unsaturated	Not reported	Not specified
1-Amino-1-cyclohexanecarboxylic acid	C₇H₁₃NO₂	1 (amino), 1 (COOH)	Saturated	>300°C	Not specified
trans-2-Amino-1-cyclohexanecarboxylic acid	C₇H₁₃NO₂	2 (amino), 1 (COOH)	Saturated	274–278°C	Not specified
6-Carbamoylcyclohex-3-ene-1-carboxylic acid	C₈H₁₁NO₃	6 (carbamoyl), 1 (COOH)	Unsaturated	Not reported	Not specified
1-Aminocyclobutane-1-carboxylic acid	C₅H₉NO₂	1 (amino), 1 (COOH)	Saturated	Not reported	Tumor imaging agent

Key Observations

Ring Saturation and Conformation

• Unsaturated vs. Saturated Rings: The cyclohexene ring in the target compound introduces strain and rigidity compared to saturated analogs like 1-amino-1-cyclohexanecarboxylic acid. This unsaturation may enhance reactivity in cycloaddition or hydrogenation reactions .
• Bridgehead Strain: The bridgehead substitution (amino and carboxylic acid on C1) in the target compound contrasts with analogs like 6-amino-3-cyclohexene-1-carboxylic acid, where substituents are spatially separated.

Functional Group Positioning

• Carbamoyl vs. Amino Groups: 6-Carbamoylcyclohex-3-ene-1-carboxylic acid replaces the amino group with a carbamoyl (-CONH₂) moiety, increasing polarity and altering metabolic stability .

Research Findings and Implications

Biomedical Potential

• Structural Mimicry: The target compound’s dual functional groups resemble natural amino acids, suggesting utility in drug design.
• Chiral Specificity: Stereoisomers like (1S,2R)-(-)-2-aminocyclohex-3-enecarboxylic acid highlight the role of chirality in biological activity, a factor requiring exploration for the target compound .

Q & A

Q. What are the key safety precautions for handling 1-Aminocyclohex-3-ene-1-carboxylic acid in laboratory settings?

Answer:

• Skin/Eye Protection: Use nitrile gloves and safety goggles, as the compound is classified as a skin irritant (Category 2) and severe eye irritant (Category 2A) under GHS standards. Prolonged exposure may cause respiratory irritation .
• Ventilation: Conduct experiments in a fume hood to avoid inhalation of dust or aerosols. Ensure local exhaust ventilation if handling large quantities .
• Spill Management: Collect spills using inert absorbents (e.g., vermiculite) and dispose of as hazardous waste. Avoid flushing into waterways due to potential aquatic toxicity .

Q. Which spectroscopic methods are recommended for characterizing 1-Aminocyclohex-3-ene-1-carboxylic acid?

Answer:

• Mass Spectrometry (MS): High-resolution Orbitrap instruments with electrospray ionization (ESI) provide accurate mass data for molecular ion identification. Tandem MS (MS²/MS³) can elucidate fragmentation pathways .
• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR in deuterated solvents (e.g., D₂O) resolve cyclohexene ring protons and amine/carboxylic acid functional groups. For example, ¹H NMR peaks between δ 1.2–3.2 ppm correspond to cyclohexene protons, while δ 3.2–3.3 ppm may indicate amine protons .

Q. What synthetic routes are commonly used to prepare 1-Aminocyclohex-3-ene-1-carboxylic acid?

Answer:

• Cyclopropanation: Alkene substrates react with diazo compounds or carbene intermediates to form the cyclohexene ring. For example, γ-substituted amino acid derivatives undergo intramolecular cyclization under acidic conditions .
• Resolution of Enantiomers: Racemic mixtures can be resolved using chiral chromatography or enzymatic methods. Single-crystal X-ray diffraction (as in ) confirms stereochemical purity .

Advanced Research Questions

Q. How can the stereochemical configuration of 1-Aminocyclohex-3-ene-1-carboxylic acid derivatives be determined experimentally?

Answer:

• X-ray Crystallography: Single-crystal analysis provides unambiguous stereochemical assignment. For example, slow diffusion of acetone into aqueous solutions yields crystals suitable for diffraction .
• Circular Dichroism (CD): Chiral derivatives exhibit distinct CD spectra correlated with absolute configuration. Compare experimental spectra with computational models (e.g., density functional theory) .

Q. What strategies minimize racemization during the synthesis of enantiomerically pure 1-Aminocyclohex-3-ene-1-carboxylic acid?

Answer:

• Low-Temperature Reactions: Perform alkylation or cyclization steps at 0–5°C to reduce thermal racemization .
• Protective Group Chemistry: Use tert-butoxycarbonyl (Boc) or benzyl (Bn) groups to shield the amine during synthesis. Deprotection with mild acids (e.g., TFA) preserves stereointegrity .

Q. How does the conformational rigidity of 1-Aminocyclohex-3-ene-1-carboxylic acid influence its biological activity?

Answer:

• Structure-Activity Relationship (SAR): The cyclohexene ring restricts rotational freedom, mimicking natural amino acids (e.g., proline) in peptide backbones. This enhances binding affinity to enzyme active sites in studies of protease inhibitors .
• Pharmacokinetic Stability: Reduced flexibility decreases metabolic degradation, as shown in preclinical models of anti-inflammatory derivatives .

Q. What are the stability challenges of 1-Aminocyclohex-3-ene-1-carboxylic acid under varying pH conditions?

Answer:

• Acidic Conditions (pH < 3): Protonation of the amine group increases solubility but may promote ring-opening reactions. Stability assays (HPLC monitoring) are recommended .
• Alkaline Conditions (pH > 9): Deprotonation of the carboxylic acid can lead to decarboxylation. Buffered solutions (pH 6–8) and inert atmospheres (N₂) mitigate degradation .